Cas no 1354024-40-0 (2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide)

• Product Name: 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide
• CAS No: 1354024-40-0
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2158916
• Update Time: 2025-06-12

2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(2-dimethylamino-cyclohexyl)-n-ethyl-propionamide
• 2-Amino-N-((1S)-2-(dimethylamino)cyclohexyl)-N-ethylpropanamide
• 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide

• Inchi： 1S/C13H27N3O/c1-5-16(13(17)10(2)14)12-9-7-6-8-11(12)15(3)4/h10-12H,5-9,14H2,1-4H3/t10?,11?,12-/m0/s1
• InChI Key： KEBPBVLTDLEJFZ-MCIGGMRASA-N
• SMILES： O=C(C(C)N)N(CC)[C@H]1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide

Professional Introduction to Compound with CAS No. 1354024-40-0 and Product Name: 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide

Compound with the CAS number 1354024-40-0 and the product name 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique combination of functional groups, including amino, dimethylamino, and ethylpropanamide moieties, positions this compound as a versatile intermediate for synthesizing novel therapeutic agents.

The amine and dimethylamino groups in the molecular structure contribute to the compound's reactivity and binding affinity, making it a valuable candidate for further exploration in drug design. Specifically, the presence of the (1S)-2-(dimethylamino)cyclohexyl moiety introduces steric and electronic properties that can be leveraged to optimize pharmacokinetic profiles. This configuration is particularly relevant in the development of central nervous system (CNS) drugs, where precise control over molecular interactions is crucial.

Recent research has highlighted the importance of chiral centers in pharmaceutical compounds, particularly in enhancing therapeutic efficacy and minimizing side effects. The (1S) configuration of the cyclohexyl ring in this compound underscores its stereochemical specificity, which is a critical factor in drug development. Studies have demonstrated that enantiomerically pure compounds often exhibit improved pharmacological properties compared to their racemic counterparts. This has spurred interest in developing synthetic routes that yield high enantiomeric purity, ensuring that the final product aligns with these expectations.

The N-ethylpropanamide group further contributes to the compound's versatility, enabling its incorporation into a wide range of pharmacophores. This moiety is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug candidates. Additionally, amides are frequently employed in medicinal chemistry due to their stability and ease of functionalization. These attributes make 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide a promising scaffold for designing molecules with enhanced therapeutic potential.

In the context of current pharmaceutical research, there is a growing emphasis on developing treatments for neurological disorders. The structural features of this compound suggest its potential utility in targeting receptors and enzymes involved in conditions such as depression, anxiety, and neurodegenerative diseases. For instance, the dimethylamino group resembles structures found in many psychotropic drugs, indicating that this compound could serve as a precursor for novel therapeutics targeting serotonin or dopamine pathways.

The synthesis of 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide presents both challenges and opportunities for chemists. The stereocontrol required to achieve the desired enantiomeric purity necessitates sophisticated synthetic methodologies. Techniques such as asymmetric hydrogenation or chiral resolution have been explored to isolate the (1S) enantiomer efficiently. These approaches not only highlight the compound's complexity but also showcase advancements in synthetic organic chemistry that enable the production of highly specialized molecules.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the interactions between this compound and biological targets. Molecular docking simulations have revealed that the amine and dimethylamino groups interact favorably with specific residues on proteins associated with neurological disorders. These insights have guided medicinal chemists in optimizing lead structures by fine-tuning key pharmacophoric elements.

The potential applications of this compound extend beyond CNS disorders. Its structural motifs are reminiscent of those found in compounds targeting inflammatory pathways, making it a candidate for investigating novel anti-inflammatory agents. Additionally, preliminary studies suggest that modifications to the ethylpropanamide moiety could yield derivatives with enhanced activity against bacterial infections or cancer cell proliferation.

As research progresses, collaborations between synthetic chemists and biologists will be essential to fully realize the therapeutic potential of compounds like 2-Amino-N-[(1S)-2-(dimethylamino)cyclohexyl]-N-ethylpropanamide. By integrating synthetic expertise with biological evaluation, researchers can accelerate the discovery pipeline from lead identification to clinical development. This interdisciplinary approach is critical for addressing complex diseases effectively.

In conclusion, Compound with CAS No. 1354024-40-0 represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and versatile functional groups. The unique combination of stereochemical features and pharmacophoric elements positions this compound as a valuable intermediate for developing novel therapeutics targeting neurological disorders among other conditions. Continued research into synthetic methodologies and biological evaluations will further elucidate its potential applications.